Cas no 2162-91-6 (1-Pentanamine, N,N-diethyl-)

1-Pentanamine, N,N-diethyl- structure
1-Pentanamine, N,N-diethyl- structure
Product Name:1-Pentanamine, N,N-diethyl-
CAS No:2162-91-6
MF:C9H21N
MW:143.26974272728
CID:238807
PubChem ID:524212
Update Time:2025-04-19

1-Pentanamine, N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanamine, N,N-diethyl-
    • N,N-diethylpentan-1-amine
    • N,N-Diethyl-1-pentanamine
    • DTXSID40335267
    • 1-Pentanamine, N,N-diethyl
    • N,N-(diethyl)pentanamine
    • SCHEMBL212262
    • YZULHOOBWDXEOT-UHFFFAOYSA-N
    • 2162-91-6
    • Inchi: 1S/C9H21N/c1-4-7-8-9-10(5-2)6-3/h4-9H2,1-3H3
    • InChI Key: YZULHOOBWDXEOT-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCCCC

Computed Properties

  • Exact Mass: 143.16753
  • Monoisotopic Mass: 143.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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